4-[1-(2,3-dimethylphenyl)piperidin-4-yl]piperazine-2-carboxylic acid

• IUPAC Name: 4-[1-(2,3-dimethylphenyl)piperidin-4-yl]piperazine-2-carboxylic acid
• InChI: InChI=1S/C18H27N3O2/c1-13-4-3-5-17(14(13)2)20-9-6-15(7-10-20)21-11-8-19-16(12-21)18(22)23/h3-5,15-16,19H,6-12H2,1-2H3,(H,22,23)
• InChI Key: CYVPQQLJIFWLFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCC(CC2)N3CCNC(C3)C(=O)O)C
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

4-[1-(2,3-dimethylphenyl)piperidin-4-yl]piperazine-2-carboxylic acid, also known as 'DMPP', is a chemical compound that is widely used in scientific research. It belongs to the class of piperazine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMPP involves its binding to the sigma-1 receptor. This binding leads to the activation of various intracellular signaling pathways, including the phospholipase C pathway and the protein kinase C pathway. These pathways ultimately lead to the modulation of various cellular processes such as calcium signaling and neurotransmitter release.
Biochemical and Physiological Effects:
DMPP has been found to have various biochemical and physiological effects. It has been shown to increase the release of various neurotransmitters such as dopamine, norepinephrine, and serotonin. DMPP has also been found to modulate the activity of various ion channels such as the NMDA receptor and the voltage-gated calcium channel. Additionally, DMPP has been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMPP in lab experiments is its potency and selectivity for the sigma-1 receptor. This allows researchers to study the effects of sigma-1 receptor activation without the interference of other receptors. However, one of the limitations of using DMPP is its potential toxicity at high concentrations. Researchers must be cautious when using DMPP and ensure that proper safety measures are taken.

Future Directions

There are several future directions for the use of DMPP in scientific research. One direction is the study of the effects of DMPP on various disease models such as Alzheimer's disease and Parkinson's disease. DMPP has been found to have neuroprotective effects and may be a potential therapeutic agent for these diseases. Another direction is the study of the effects of DMPP on the immune system. DMPP has been found to have anti-inflammatory effects and may be a potential therapeutic agent for various inflammatory diseases. Additionally, the development of more potent and selective sigma-1 receptor ligands may lead to the discovery of new therapeutic agents for various diseases.
Conclusion:
In conclusion, DMPP is a chemical compound that is widely used in scientific research. It has various biochemical and physiological effects and has been found to be a potent ligand for the sigma-1 receptor. DMPP has been used to study the effects of sigma-1 receptor activation on various cellular processes and may have potential therapeutic applications. Future research on DMPP may lead to the discovery of new therapeutic agents for various diseases.

Synthesis Methods

DMPP can be synthesized through a multi-step process that involves the reaction of 1-(2,3-dimethylphenyl)piperidin-4-amine with 2-bromoacetic acid. The reaction is carried out in the presence of a suitable solvent and a base catalyst. The resulting product is purified through various techniques such as column chromatography to obtain DMPP.

Scientific Research Applications

DMPP has been widely used in scientific research as a tool to study various biological processes. It has been found to be a potent ligand for the sigma-1 receptor, which is a protein that is involved in various cellular processes such as cell survival and differentiation. DMPP has also been used to study the effects of sigma-1 receptor activation on calcium signaling, protein kinase C activity, and neurotransmitter release.